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Cat. No.: B15553625

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
sensitization of titanium dioxide (TiOz2) photoanodes with D149 dye, a crucial step in the
fabrication of high-efficiency Dye-Sensitized Solar Cells (DSSCs).

Introduction to D149 Dye

D149 is a metal-free indoline dye that has emerged as a highly promising sensitizer for DSSCs,
demonstrating impressive power conversion efficiencies.[1][2] Its broad absorption spectrum
and effective electron injection into the TiO2 conduction band contribute to its high
performance.[1] The molecular structure of D149 allows for strong anchoring onto the TiO2
surface, facilitating efficient charge transfer.

Performance of D149-Sensitized Solar Cells

The photovoltaic performance of DSSCs utilizing D149 dye is influenced by various factors,
including the morphology of the TiO:z film, the composition of the electrolyte, and the presence
of co-adsorbents. A summary of reported performance data is presented in the table below.
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Experimental Protocols

Detailed methodologies for the key experimental stages are provided below. These protocols

are compiled from various sources to represent a standard approach.

Preparation of TiO2 Photoanode

This protocol describes the fabrication of a mesoporous TiO: film on a transparent conductive
oxide (TCO) glass substrate, typically fluorine-doped tin oxide (FTO).

Materials:
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e FTO glass plates

e TiO2 paste (e.g., from commercial sources or prepared in-house)
» Ethanol, isopropanol, acetone, and deionized water

o Surfactant solution (e.g., Triton X-100 in water)

o Adhesive tape (e.g., Scotch tape)

e Glass rod or squeegee

e Hot plate

e Tube furnace or programmable oven

Procedure:

e Cleaning of FTO Glass:

o Sequentially clean the FTO glass plates in an ultrasonic bath with deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the plates with a stream of nitrogen or clean air.

o Treat the conductive side of the FTO glass with a UV-Ozone cleaner for 15 minutes to
remove any remaining organic residues and improve the wettability.

o Application of TiO2 Paste:
o Define the active area on the conductive side of the FTO glass using adhesive tape.
o Apply a line of TiO2 paste at one edge of the defined area.

o Spread the paste evenly across the defined area using a doctor-blade technique with a
glass rod or squeegee.[5] The thickness of the film can be controlled by the thickness of
the adhesive tape.

 Sintering of TiO2 Film:
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o Allow the freshly coated film to level at room temperature for 5-10 minutes.

o Dry the film on a hot plate at approximately 125-150°C for 10-15 minutes to evaporate the
solvents.[5]

o Transfer the films to a programmable furnace for sintering. A typical temperature profile is
as follows:

Ramp up to 325°C at a rate of 10°C/min and hold for 30 minutes.

Ramp up to 375°C at a rate of 10°C/min and hold for 30 minutes.

Ramp up to 450-500°C at a rate of 10°C/min and hold for 30 minutes.[6]

Cool down naturally to room temperature.

o For plastic substrates, sintering temperatures are significantly lower, typically around 150-
200°C.[7]

D149 Dye Sensitization

This protocol details the process of anchoring the D149 dye molecules onto the surface of the
sintered TiOz photoanode.

Materials:

e Sintered TiO2 photoanodes

e D149 dye

e Solvent: Acetonitrile and tert-butanol (1:1 v/v) or tetrahydrofuran (THF)[2][4]
o Co-adsorbent (optional): Chenodeoxycholic acid (CDCA)[2]

o Beaker or petri dish

o Tweezers

« Nitrogen or argon gas
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Procedure:
e Preparation of Dye Solution:

o Prepare a 0.3-0.5 mM solution of D149 dye in the chosen solvent (e.g., a 1:1 mixture of
acetonitrile and tert-butanol).[4]

o If using a co-adsorbent to reduce dye aggregation, add CDCA to the dye solution. A typical
concentration is 10-20 mM.

e Dye Immersion:

o While the sintered TiO2 photoanodes are still warm (around 80-110°C), immerse them in
the D149 dye solution.[4]

o Keep the photoanodes in the dye solution for a sufficient time to ensure complete dye
uptake, typically ranging from 2 to 24 hours in a dark environment.[6][8]

e Rinsing and Drying:
o After sensitization, remove the photoanodes from the dye solution.

o Rinse the dye-sensitized photoanodes with the same solvent used for the dye solution
(e.g., acetonitrile) to remove any non-adsorbed dye molecules.[4]

o Dry the photoanodes using a gentle stream of nitrogen or argon gas.

Assembly of the Dye-Sensitized Solar Cell

This protocol describes the final assembly of the DSSC in a sandwich configuration.
Materials:

e Dye-sensitized TiOz photoanode

o Counter electrode (e.g., platinized FTO glass)

e Thermoplastic sealant (e.g., Surlyn®)
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» Electrolyte solution (e.g., containing an 1=/Is~ redox couple in an organic solvent like
acetonitrile)

e Vacuum desiccator

e Binder clips

e Soldering iron

Procedure:

» Preparation of the Counter Electrode:

o A common counter electrode is prepared by depositing a thin layer of platinum on an FTO
glass substrate. This can be done by spreading a drop of chloroplatinic acid solution and
heating it at 400°C for 30 minutes.[9]

e Sealing the Electrodes:

o Place a frame of the thermoplastic sealant around the active area of the dye-sensitized
photoanode.

o Position the counter electrode on top of the photoanode, offsetting it slightly to allow for
electrical contact.

o Heat the assembly on a hot plate at around 100-120°C while pressing the electrodes
together to melt the sealant and create a seal.

» Electrolyte Filling:

o Introduce the electrolyte solution into the space between the electrodes through pre-drilled
holes in the counter electrode. A vacuum backfilling technique is often used to ensure
complete filling without air bubbles.

o Seal the filling holes with a small piece of sealant and a microscope cover slip.

 Finalizing the Cell:
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o Clean any excess electrolyte from the edges of the cell.

o Attach conductive tape or solder wires to the exposed FTO areas of the photoanode and
counter electrode for external electrical connection.

Visualizations

Experimental Workflow for D149 Sensitization of TiO:z
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Caption: Workflow for the fabrication of a D149-sensitized TiO2 photoanode and DSSC
assembly.

Mechanism of a Dye-Sensitized Solar Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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